1-(3-(dimethylamino)propyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(dimethylamino)propyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H28N2O6 and its molecular weight is 428.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methodologies and Characterization
Research demonstrates advanced synthetic methodologies for compounds with similar structural motifs. For instance, photochemical preparation techniques have been employed to obtain heterocycles smoothly from photolysis processes, showcasing the efficiency of light-mediated synthetic routes for complex organic compounds (Guizzardi et al., 2000). Additionally, metal-free synthesis in aqueous media provides a green chemistry approach to polysubstituted pyrrole derivatives, highlighting the importance of sustainable methods in organic synthesis (Kumar et al., 2017).
Computational Studies
Computational studies offer insights into the molecular electrostatic potential , natural bond orbital interactions , and quantum theory of atoms in molecules , aiding in understanding the reactivity and stability of complex molecules (Singh et al., 2014). These studies can predict sites and nature of interactions, essential for designing new molecules with desired properties.
Applications in Polymerization
Research into yttrium complexes with heterocyclic ligands reveals their potential as initiators for ε-caprolactone polymerization, offering a pathway to new polymers (Matsuo et al., 2001). Such studies underscore the role of metal-organic frameworks in catalyzing polymer synthesis.
Antimicrobial Activity
The synthesis of novel isoxazoline incorporated pyrrole derivatives and their subsequent evaluation for antimicrobial activity indicate the potential pharmaceutical applications of compounds within this structural realm (Kumar et al., 2017). This research could lead to the development of new antimicrobial agents.
Properties
IUPAC Name |
1-[3-(dimethylamino)propyl]-2-(4-ethoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O6/c1-5-30-16-10-9-15(14-18(16)29-4)20-19(21(26)17-8-6-13-31-17)22(27)23(28)25(20)12-7-11-24(2)3/h6,8-10,13-14,20,27H,5,7,11-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLLDUDUWIKMEJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCCN(C)C)O)C(=O)C3=CC=CO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.